Cas no 6814-58-0 (5-Chloro-3-methyl-4-nitro-1H-pyrazole)

5-Chloro-3-methyl-4-nitro-1H-pyrazole structure
6814-58-0 structure
Product Name:5-Chloro-3-methyl-4-nitro-1H-pyrazole
CAS No:6814-58-0
MF:C4H4ClN3O2
MW:161.546459197998
MDL:MFCD00462202
CID:47006
PubChem ID:23256
Update Time:2025-04-18

5-Chloro-3-methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-methyl-4-nitro-1H-pyrazole
    • CMNP
    • 2-Chloro-1,3-bis(dimethylamino)trimethinium hexafluorophosphate
    • 3-chloro-5-methyl-4-nitro-1H-pyrazole
    • 1H-PYRAZOLE,3-CHLORO-5-METHYL-4-NITRO
    • 3-Chlor-5-methyl-4-nitro-1(2)H-pyrazol
    • 3-chloro-5-methyl-4-nitro-1(2)H-pyrazole
    • 5-Chloro-3-methyl-4-nitropyrazole
    • ABG 3030
    • Caswell No. 196A
    • Release
    • MDL: MFCD00462202
    • Inchi: 1S/C4H4ClN3O2/c1-2-3(8(9)10)4(5)7-6-2/h1H3,(H,6,7)
    • InChI Key: ZCHRCALASPNJEQ-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C)NN=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 160.99900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1

Experimental Properties

  • Density: 1.9518 (rough estimate)
  • Melting Point: 111°C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 74.50000
  • LogP: 1.80290

5-Chloro-3-methyl-4-nitro-1H-pyrazole Security Information

  • Hazardous Material transportation number:UN 2588
  • Packing Group:III
  • Hazard Level:6.1(b)
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Safety Term:6.1(b)
  • Packing Group:III

5-Chloro-3-methyl-4-nitro-1H-pyrazole Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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